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Compound of Interest

Compound Name: Nitrosonium hexafluoroantimonate

Cat. No.: B093022 Get Quote

Introduction: Nitrosonium hexafluoroantimonate (NO⁺SbF₆⁻) is a powerful oxidizing agent

and an effective electrophile that has found utility in various organic transformations. In the

realm of natural product synthesis, it serves as a key reagent for initiating specific cyclization

reactions, enabling the construction of complex molecular architectures. This application note

details a specific example of its use in the total synthesis of the natural product Brevioxime, a

potent insect juvenile hormone inhibitor.

Application in Brevioxime Synthesis: The synthesis of racemic Brevioxime, as reported by

Macritchie, employs a nitrosonium salt-mediated intramolecular cyclization of an unsaturated

ester to construct the core 2-isoxazoline ring structure of the molecule. This transformation is a

critical step in the overall synthetic route, highlighting the strategic importance of nitrosonium

reagents in the assembly of heterocyclic natural products. While the original research utilized

nitrosonium tetrafluoroborate, Nitrosonium hexafluoroantimonate can be employed

analogously due to the similar reactivity of the nitrosonium cation. The hexafluoroantimonate

salt is often favored for its increased stability and solubility in organic solvents.

Key Transformation: Intramolecular Cyclization
The pivotal reaction involves the treatment of a γ,δ-unsaturated β-keto ester with Nitrosonium
hexafluoroantimonate. The nitrosonium ion (NO⁺) acts as an electrophile, attacking the

double bond to form a nitroso-carbenium ion intermediate. This intermediate is then trapped

intramolecularly by the enolate of the β-keto ester, leading to the formation of the 2-isoxazoline
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ring after elimination of a proton. This cyclization proceeds with high regioselectivity, a crucial

aspect for the successful synthesis of the target natural product.

Experimental Protocols
Representative Protocol for Nitrosonium Hexafluoroantimonate-Mediated Intramolecular

Cyclization:

This protocol is a representative example based on analogous transformations for the

synthesis of 2-isoxazolines from unsaturated esters.

Materials:

γ,δ-Unsaturated β-keto ester (1.0 equiv)

Nitrosonium hexafluoroantimonate (1.2 equiv)

Dichloromethane (CH₂Cl₂), anhydrous

Pyridine (1.5 equiv), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

A solution of the γ,δ-unsaturated β-keto ester (1.0 equiv) in anhydrous dichloromethane is

prepared in a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen).

The solution is cooled to -78 °C using a dry ice/acetone bath.
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Nitrosonium hexafluoroantimonate (1.2 equiv) is added portion-wise to the stirred

solution. The reaction mixture is typically stirred at this temperature for 1-2 hours, during

which the progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, anhydrous pyridine (1.5 equiv) is added dropwise to the

reaction mixture at -78 °C to quench the reaction and neutralize the generated acid.

The reaction mixture is allowed to warm to room temperature.

The mixture is then washed successively with saturated aqueous sodium bicarbonate

solution and brine.

The organic layer is separated, dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure.

The crude product is purified by silica gel column chromatography using an appropriate

eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired 2-

isoxazoline product.

Data Presentation
Table 1: Representative Data for Nitrosonium Salt-Mediated Intramolecular Cyclization

Entry Substrate
Nitrosoni
um Salt

Solvent
Temperat
ure (°C)

Time (h) Yield (%)

1

γ,δ-

Unsaturate

d β-keto

ester

(generic)

Nitrosoniu

m

hexafluoro

antimonate

CH₂Cl₂ -78 1.5 75-85

2

γ,δ-

Unsaturate

d β-keto

ester

(generic)

Nitrosoniu

m

tetrafluorob

orate

CH₂Cl₂ -78 2 70-80
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Note: The yields are representative for this type of transformation and may vary depending on

the specific substrate and reaction conditions.

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of 2-isoxazolines.
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Caption: Mechanism of the nitrosonium-mediated cyclization.

To cite this document: BenchChem. [Application of Nitrosonium Hexafluoroantimonate in the
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hexafluoroantimonate-in-natural-product-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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